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An In-depth Technical Guide to the History and Development of Alachlor as a Herbicide

Introduction

Alachlor is a selective, pre-emergence herbicide belonging to the chloroacetanilide class.[1]
First registered in 1969, it was widely used for the control of annual grasses and broadleaf
weeds in major crops such as corn, soybeans, and peanuts.[2][3] At its peak in the late 1980s,
it was one of the most extensively used agricultural pesticides in the United States.[4] This
guide provides a comprehensive overview of the history, chemical properties, mode of action,
metabolic fate, and toxicological profile of alachlor, intended for an audience of researchers
and scientific professionals.

History and Regulatory Milestones

Developed by Monsanto Company, alachlor was introduced in 1967 and received its first
registration in the United States in 1969.[3][5] Its efficacy and broad applicability led to its
widespread adoption. However, concerns over its potential carcinogenicity and environmental
contamination, particularly of groundwater, emerged in the 1980s.[2][4]

In 1986, the U.S. Environmental Protection Agency (EPA) classified alachlor as a probable
human carcinogen (Group B2) based on evidence of tumors in laboratory animals.[2][4] This
led to a Special Review and subsequent regulatory actions, including its designation as a
Restricted Use Pesticide (RUP).[2][6] Canada banned all uses of alachlor as of December 31,
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1985, due to its carcinogenic potential and the availability of safer alternatives.[7] The
European Union followed suit, banning the use of alachlor as a herbicide in 2006.[1]

Chemical Properties and Synthesis

Alachlor is an odorless, white crystalline solid.[1] Its chemical and physical properties are
summarized in the table below.

Property Value Reference

2-chloro-2',6'-diethyl-N-
IUPAC Name N [7]
methoxymethylacetanilide

CAS Number 15972-60-8 [7]
Molecular Formula C14H20CINO2 [7]
Molecular Weight 269.77 g/mol [8]
Melting Point 39.5-41.5°C [1]
Water Solubility 242 mg/L at 25°C [5]
Vapor Pressure 1.6 x 10~> mmHg at 25°C [5]

The synthesis of alachlor typically involves a multi-step process.[9] A common method is the
reaction of 2,6-diethylaniline with formaldehyde, followed by acylation with chloroacetyl
chloride.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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